Cas no 65717-77-3 (Sulfuric acid, bis(2-ethylhexyl) ester)

• Product name: Sulfuric acid, bis(2-ethylhexyl) ester
• CAS No: 65717-77-3
• MF: C₁₆H₃₄O₄S
• MW: 322.50376
• CID: 388931
• PubChem ID: 22210393

Sulfuric acid, bis(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, bis(2-ethylhexyl) ester
• bis(2-ethylhexyl) sulfate
• 65717-77-3
• SCHEMBL412275
• DTXSID90623404
• Sulfuric acid,bis(2-ethylhexyl)ester

• Inchi： InChI=1S/C16H34O4S/c1-5-9-11-15(7-3)13-19-21(17,18)20-14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3
• InChI Key： PVGGIXIKFFHCOS-UHFFFAOYSA-N
• SMILES： CCCCC(CC)COS(=O)(=O)OCC(CC)CCCC

Computed Properties

• Exact Mass: 322.21778074g/mol
• Monoisotopic Mass: 322.21778074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61Ų
• XLogP3: 6